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Compound of Interest

Compound Name: Lente

Cat. No.: B1263539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper storage, handling, and

stability testing of Lente insulin vials. The information is intended to ensure the integrity and

potency of the insulin for research and development applications.

Introduction to Lente Insulin
Lente insulin is an intermediate-acting insulin formulation. Its duration of action is attributed to

its crystalline structure, which is composed of a mixture of 30% semilente (amorphous) and

70% ultralente (crystalline) porcine insulin zinc suspension. This composition allows for a

slower onset and a longer duration of action compared to regular insulin. Due to its particulate

nature, proper handling is crucial to ensure accurate and consistent dosing.

Storage of Lente Insulin Vials
Proper storage of Lente insulin vials is critical to maintain its potency and prevent degradation.

[1]

Unopened Vials:
Unopened Lente insulin vials should be stored under refrigeration.[1]

Temperature: 2°C to 8°C (36°F to 46°F)[1]
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Protection from Light: Store in the original carton to protect from light.[2]

Do Not Freeze: Freezing can cause the insulin to aggregate and lose potency. Discard any

vial that has been frozen.[2]

In-Use Vials:
Once a vial has been opened, it can be stored at room temperature or in a refrigerator.

Room Temperature: Up to 28 days at a temperature between 15°C and 30°C (59°F and

86°F).[3]

Refrigeration: Up to 28 days at 2°C to 8°C (36°F to 46°F).

General Guidance: Avoid exposure to extreme heat and direct sunlight.[3]

Quantitative Data on Insulin Stability
The following tables summarize the degradation of intermediate-acting insulin (IAI), which

includes Lente insulin, under various storage conditions.

Table 1: Loss of Potency of Unopened Intermediate-Acting Insulin (IAI) Vials/Cartridges

Storage
Temperature

Duration Loss of Activity (%) Reference

25°C 3 months 1.2% to 1.9% [4][5]

25°C 6 months 2.0% to 2.3% [4][5]

37°C 1 month 1.4% to 1.8% [4][5]

37°C 2 months 3.0% to 3.8% [4][5]

37°C 3 months 4.7% to 5.3% [4][5]

Table 2: Stability of Opened Insulin Vials at Various Temperatures
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Insulin Type
Storage
Temperature

Duration
Observed
Potency
Reduction

Reference

Various Up to 37°C Up to 12 weeks

No clinically

relevant

reduction

[4]

Oscillating (25°C

- 37°C)
Up to 12 weeks

No loss of

activity
[4][5]

Experimental Protocols
Protocol for Visual Inspection of Lente Insulin
Objective: To visually assess the quality of the Lente insulin suspension.

Materials:

Lente insulin vial

Light source

Procedure:

Before each use, visually inspect the vial.

Look for any clumping, frosting, or precipitation on the sides of the vial.

Ensure the liquid is uniformly cloudy after gentle mixing.

If any of these are observed, do not use the vial as its potency may be compromised.

Protocol for Resuspension of Lente Insulin
Objective: To ensure a uniform suspension of Lente insulin before withdrawal.

Materials:
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Lente insulin vial

Procedure:

Gently roll the vial between the palms of your hands at least 10 times.[6]

Invert the vial several times to ensure the contents are uniformly mixed.

Do not shake the vial vigorously, as this can cause frothing and inaccurate dosing.[6]

Protocol for Vial Handling and Dose Preparation
Objective: To outline the aseptic technique for withdrawing a dose of Lente insulin.

Materials:

Lente insulin vial

Sterile syringe and needle

Alcohol swabs

Procedure:

Wash hands thoroughly.

If the vial is new, remove the protective plastic cap.

Wipe the rubber stopper with an alcohol swab.[7]

Draw air into the syringe equal to the required insulin dose.[7]

Insert the needle through the rubber stopper and inject the air into the vial.[7] This equalizes

the pressure and makes it easier to withdraw the insulin.

Invert the vial and syringe, ensuring the needle tip is below the level of the insulin.

Withdraw the correct dose of insulin into the syringe.[7]
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Check for air bubbles in the syringe. If present, gently tap the syringe to allow the bubbles to

rise and then expel them.[7]

Verify the correct dose has been drawn before removing the needle from the vial.

Diagrams
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Caption: Insulin Signaling Pathway.[8][9][10]
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Caption: Experimental Workflow for Lente Insulin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1263539#proper-storage-and-handling-of-lente-
insulin-vials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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